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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum-28 (²⁸Al) is a radioactive isotope of the element aluminum. It is an artificially

produced nuclide with a short half-life, making it of interest primarily for academic and research

purposes in nuclear physics and materials analysis rather than for direct applications in drug

development.[1] This guide provides a comprehensive overview of the nuclear properties of

Aluminum-28, its production, and the experimental methodologies used for its

characterization.

Core Properties of Aluminum-28
The fundamental nuclear and radioactive properties of Aluminum-28 are summarized in the

tables below.

General Properties
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Property Value

Symbol ²⁸Al

Atomic Number (Z) 13

Mass Number (A) 28

Neutrons (N) 15

Isotopic Mass 27.98191001(5) u

Spin and Parity 3+

Radioactive Decay Properties
Property Value

Half-life (T½) 2.2414 minutes

Decay Mode Beta minus (β⁻)

Daughter Nuclide Silicon-28 (²⁸Si)

Decay Energy 4.642 MeV

Beta Decay Energy 4.642241 ± 0.138 keV

Gamma Energy (Intensity) 1.778987(15) MeV (100%)

Parent Nuclide Magnesium-28 (²⁸Mg)

Production and Decay of Aluminum-28
Aluminum-28 is primarily produced through the neutron activation of the stable isotope

Aluminum-27 (²⁷Al).[2] This process involves the capture of a neutron by the ²⁷Al nucleus,

resulting in the formation of ²⁸Al in an excited state, which then de-excites by emitting a gamma

ray.

The decay of Aluminum-28 occurs via beta minus (β⁻) decay, where a neutron in the nucleus

is converted into a proton, and an electron (beta particle) and an antineutrino are emitted.[3]

This process transforms Aluminum-28 into the stable isotope Silicon-28 (²⁸Si).
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Production and decay pathway of Aluminum-28.

Experimental Protocols
Detailed, step-by-step experimental protocols for the production and characterization of

Aluminum-28 are not commonly published in a standardized format. However, a general

methodology can be outlined based on established nuclear physics techniques.
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Production of Aluminum-28 via Neutron Activation
This protocol describes a generalized procedure for producing ²⁸Al by irradiating a sample of

Aluminum-27 with neutrons.

Objective: To produce the radioactive isotope Aluminum-28.

Materials:

A sample of high-purity Aluminum-27 (e.g., foil or powder).

A neutron source (e.g., a research nuclear reactor, a particle accelerator, or a sealed-tube

neutron generator).

Sample holder and transfer system (pneumatic "rabbit" system is common for short-lived

isotopes).

Radiation shielding and safety equipment.

Methodology:

Sample Preparation: A precisely weighed sample of Aluminum-27 is encapsulated in a

suitable container (e.g., a polyethylene vial).

Irradiation: The encapsulated sample is transported to the neutron source for irradiation. The

duration of the irradiation is typically a few half-lives of the product isotope to approach

saturation activity without producing excessive longer-lived impurities.

Sample Retrieval: Following irradiation, the sample is retrieved from the neutron source

using a rapid transfer system to minimize decay before measurement.

Characterization of Aluminum-28 Decay
This protocol outlines the general steps for identifying and quantifying the radioactive decay of

Aluminum-28.

Objective: To confirm the presence of Aluminum-28 and measure its characteristic gamma-ray

emission and half-life.
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Materials:

The activated Aluminum-28 sample.

A gamma-ray spectroscopy system, typically consisting of a high-purity germanium (HPGe)

detector, a multichannel analyzer (MCA), and associated electronics.

Lead shielding for the detector to reduce background radiation.

Data acquisition and analysis software.

Methodology:

Gamma-Ray Spectroscopy:

The activated sample is placed at a reproducible distance from the HPGe detector.

The gamma-ray spectrum is acquired for a set period. The spectrum will show a

characteristic photopeak at 1.779 MeV, which is the signature of ²⁸Al decay.[4]

The energy and intensity of the gamma-ray peak are analyzed to confirm the identity and

quantify the amount of Aluminum-28 produced.

Half-Life Determination:

To measure the half-life, a series of short, sequential gamma-ray spectra are acquired.

The net counts in the 1.779 MeV photopeak are recorded for each spectrum along with

the time at which the measurement was taken.

The natural logarithm of the net counts is plotted against time. The data should fall on a

straight line.

The slope of this line is the decay constant (λ).

The half-life (T½) is then calculated using the formula: T½ = ln(2) / λ.

Experimental Workflow
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Experimental workflow for Aluminum-28 production and characterization.

Applications in Research
Due to its short half-life, the applications of Aluminum-28 are limited and primarily confined to

educational and research settings. It serves as an excellent example for demonstrating the

principles of neutron activation and radioactive decay. In materials science, it can be used in

neutron activation analysis (NAA) to determine the concentration of aluminum in various

samples.

Safety Considerations
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Aluminum-28 is a radioactive material and should only be handled in a licensed facility with

appropriate radiation safety protocols in place. The primary radiation hazard is from the

energetic beta particles and the high-energy gamma rays emitted during its decay. Proper

shielding (e.g., lead for gamma rays) and personal protective equipment should be used at all

times. Due to its short half-life, the radiation hazard diminishes rapidly after production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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